Cas no 939893-24-0 ((Z)-[(2-chlorophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium)

• Product Name: (Z)-[(2-chlorophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium
• CAS No: 939893-24-0
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 5228269
• Update Time: 2026-03-07

(Z)-[(2-chlorophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium Chemical and Physical Properties

Names and Identifiers

• (Z)-[(2-chlorophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium
• Benzenemethanamine, 2-chloro-N-(4-pyridinylmethylene)-, N-oxide

• Inchi： 1S/C13H11ClN2O/c14-13-4-2-1-3-12(13)10-16(17)9-11-5-7-15-8-6-11/h1-9H,10H2
• InChI Key： SCMOVZPJXDYZQE-UHFFFAOYSA-N
• SMILES： C1(C[N+]([O-])=CC2C=CN=CC=2)=CC=CC=C1Cl

Additional information on (Z)-[(2-chlorophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium

The Compound CAS No. 939893-24-0: A Comprehensive Overview

The compound with CAS No. 939893-24-0, commonly referred to as (Z)-[(2-chlorophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a chlorophenyl group, a pyridinyl group, and an azanium moiety in a specific geometric configuration. The Z designation in the name indicates the stereochemistry of the molecule, highlighting the importance of spatial arrangement in its properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound, particularly its role in catalytic processes and its potential as a building block for advanced materials. Researchers have explored its ability to act as a ligand in transition metal complexes, where its pyridinyl group provides strong coordination capabilities. This property has led to its use in homogeneous catalysis, particularly in reactions involving olefin polymerization and cross-coupling reactions.

The compound's stability under various conditions has been extensively studied, with findings indicating that it exhibits excellent thermal stability up to 150°C. This makes it suitable for applications in high-temperature environments, such as in the synthesis of thermally resistant polymers or as a stabilizer in industrial processes. Additionally, its solubility properties have been optimized through modifications to the substituents on the chlorophenyl and pyridinyl groups, enhancing its applicability in different solvent systems.

In terms of biological applications, this compound has shown promise as a potential drug delivery agent. Its ability to form stable complexes with metal ions such as platinum and copper has opened avenues for its use in targeted drug delivery systems. Recent research has demonstrated that when loaded with anticancer agents, these complexes exhibit enhanced selectivity towards cancer cells while minimizing toxicity to healthy tissues.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it undergoes efficient biodegradation under aerobic conditions, reducing concerns about long-term persistence in ecosystems. However, further research is needed to fully understand its behavior in different environmental compartments and to develop strategies for minimizing any potential risks associated with its use.

Looking ahead, the development of novel synthetic routes for this compound is expected to play a crucial role in scaling up its production for industrial applications. Researchers are exploring green chemistry approaches, such as using microwave-assisted synthesis and enzymatic catalysis, to improve yield and reduce waste generation during the manufacturing process.

In conclusion, (Z)-[(2-chlorophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium (CAS No. 939893-24-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing current challenges in materials science, catalysis, and drug delivery.